Cas no 1807154-81-9 (2-Cyano-6-(difluoromethyl)-5-methyl-3-nitropyridine)

• Product Name: 2-Cyano-6-(difluoromethyl)-5-methyl-3-nitropyridine
• CAS No: 1807154-81-9
• MF: C₈H₅F₂N₃O₂
• MW: 213.141008138657
• CID: 4876289
• Update Time: 2023-08-20

2-Cyano-6-(difluoromethyl)-5-methyl-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-(difluoromethyl)-5-methyl-3-nitropyridine

• Inchi： 1S/C8H5F2N3O2/c1-4-2-6(13(14)15)5(3-11)12-7(4)8(9)10/h2,8H,1H3
• InChI Key： RHLFKAHNYCFWGX-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CC(=C(C#N)N=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 296
• XLogP3: 1.8
• Topological Polar Surface Area: 82.5